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Compound of Interest

Compound Name:
Morpholino(4-

nitrophenyl)methanone

Cat. No.: B1267317 Get Quote

Disclaimer: This document provides a preliminary investigation of Morpholino(4-
nitrophenyl)methanone. Due to the limited availability of specific research on this compound,

some sections on biological activity and experimental protocols are based on data from

structurally related molecules and should be considered predictive. Further experimental

validation is required.

Introduction
Morpholino(4-nitrophenyl)methanone is a synthetic small molecule containing a morpholine

ring attached to a 4-nitrophenyl group via a ketone linker. The presence of the morpholine

moiety, a common scaffold in medicinal chemistry, and the electrophilic 4-nitrophenyl group

suggest that this compound may possess interesting biological activities. This guide

summarizes the available chemical data, proposes a potential synthetic route, and explores

hypothetical biological activities and mechanisms of action based on related compounds.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Morpholino(4-
nitrophenyl)methanone is presented in Table 1.
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Property Value Source

CAS Number 5397-76-2 [1][2]

Molecular Formula C11H12N2O4 [1][2]

Molecular Weight 236.22 g/mol [2][3]

IUPAC Name
morpholin-4-yl-(4-

nitrophenyl)methanone
N/A

Synonyms 4-(4-Nitrobenzoyl)morpholine N/A

Appearance Not reported N/A

Solubility Not reported N/A

Melting Point Not reported N/A

Boiling Point Not reported N/A

Synthesis
A definitive, peer-reviewed synthesis protocol for Morpholino(4-nitrophenyl)methanone is not

readily available in the public domain. However, based on standard organic chemistry

principles and synthetic routes for analogous aryl ketones and morpholine amides, a plausible

synthetic pathway can be proposed. The most common method for the synthesis of such

compounds is the acylation of morpholine with a suitable 4-nitrobenzoyl derivative.

Proposed Synthetic Protocol: Acylation of Morpholine
This protocol describes a general method for the synthesis of Morpholino(4-
nitrophenyl)methanone from 4-nitrobenzoyl chloride and morpholine.

Materials:

4-Nitrobenzoyl chloride

Morpholine

Triethylamine (or another suitable base)
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Dichloromethane (or another suitable aprotic solvent)

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography

Procedure:

Dissolve 4-nitrobenzoyl chloride (1 equivalent) in anhydrous dichloromethane in a round-

bottom flask under a nitrogen atmosphere.

Cool the solution to 0 °C in an ice bath.

In a separate flask, dissolve morpholine (1.1 equivalents) and triethylamine (1.2 equivalents)

in anhydrous dichloromethane.

Add the morpholine solution dropwise to the cooled 4-nitrobenzoyl chloride solution with

constant stirring.

Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Separate the organic layer and wash it sequentially with 1M HCl, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl

acetate gradient to yield pure Morpholino(4-nitrophenyl)methanone.

Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.
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Synthesis Workflow Diagram
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Caption: Proposed synthesis workflow for Morpholino(4-nitrophenyl)methanone.

Potential Biological Activities and Mechanisms of
Action
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Direct experimental evidence for the biological activity of Morpholino(4-
nitrophenyl)methanone is currently unavailable. However, the activities of structurally related

compounds containing morpholine and nitrophenyl moieties can provide insights into its

potential therapeutic applications.

Inferred Biological Activities
Anticancer Activity: The 4-nitrophenyl group is present in some compounds with reported

anticancer properties. For instance, derivatives of 4-(4-nitrophenyl)morpholine have been

investigated for their potential as antitumor drugs.[4] The morpholine ring is also a common

feature in many anticancer agents.

Anti-inflammatory Activity: Certain compounds containing a morpholine scaffold have

demonstrated anti-inflammatory properties. The mechanism could involve the modulation of

inflammatory signaling pathways.

Neuroprotective Effects: The nitrophenyl moiety is found in various compounds that are

being explored for their neuroprotective potential. It is plausible that Morpholino(4-
nitrophenyl)methanone could interact with signaling pathways relevant to neuronal survival

and function.

Hypothetical Signaling Pathway Modulation
Given the potential for anticancer and anti-inflammatory effects, Morpholino(4-
nitrophenyl)methanone might modulate key signaling pathways involved in cell proliferation,

apoptosis, and inflammation. A hypothetical signaling pathway that could be investigated is the

NF-κB pathway, which is a central regulator of inflammation and cell survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1267317?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/synthesis_5397-76-2-p1.html
https://www.scbt.com/p/morpholino-4-nitrophenyl-methanone-5397-76-2
https://pubchem.ncbi.nlm.nih.gov/compound/Morpholino_3-nitrophenyl_methanone
https://pubchem.ncbi.nlm.nih.gov/compound/Morpholino_3-nitrophenyl_methanone
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344165/
https://www.benchchem.com/product/b1267317#preliminary-investigation-of-morpholino-4-nitrophenyl-methanone
https://www.benchchem.com/product/b1267317#preliminary-investigation-of-morpholino-4-nitrophenyl-methanone
https://www.benchchem.com/product/b1267317#preliminary-investigation-of-morpholino-4-nitrophenyl-methanone
https://www.benchchem.com/product/b1267317#preliminary-investigation-of-morpholino-4-nitrophenyl-methanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267317?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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